4-fluoro-3-(1H-pyrrol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)benzamide

• Molecular Formula: C17H19FN2O2
• Molecular Weight: 302.34 g/mol
• IUPAC Name: 4-fluoro-N-(oxan-4-ylmethyl)-3-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C17H19FN2O2/c18-15-4-3-14(11-16(15)20-7-1-2-8-20)17(21)19-12-13-5-9-22-10-6-13/h1-4,7-8,11,13H,5-6,9-10,12H2,(H,19,21)
• InChI Key: ZREKUCOACPHUAB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC(=O)C2=CC(=C(C=C2)F)N3C=CC=C3

Description

This compound is a benzamide derivative featuring a fluorine atom at the 4-position of the benzene ring, a 1H-pyrrole substituent at the 3-position, and an N-linked tetrahydro-2H-pyran-4-ylmethyl group. The tetrahydro-2H-pyran (THP) moiety is a saturated six-membered oxygen-containing ring, which is often employed in medicinal chemistry to enhance solubility and metabolic stability . The pyrrole group may contribute to π-π stacking interactions in biological targets, while the fluorine atom likely improves lipophilicity and bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Substituent Analysis

• Target Compound: Benzamide core with 4-fluoro, 3-pyrrole, and N-(THP-4-ylmethyl) groups. Potential applications: Unknown (structural analogs suggest kinase or enzyme inhibition).

• Example from :

  • 1-(4-Fluorobenzyl)-N-(tetrahydro-2H-pyran-4-yl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide (Compound 40)
  • Features a pyrazolo-pyridine core instead of benzamide.
  • Retains the THP-4-yl group but lacks a pyrrole substituent.
  • Physical Data: Melting point 186–189°C; IR bands at 1652 cm⁻¹ (C=O stretch) .

• Example from :

  • 2-[(1S)-1-cyclohexylethoxy]-5-fluoro-N-(tetrahydro-2H-pyran-4-yl)benzamide
  • Shares the THP-4-yl group and fluorobenzamide core.
  • Differs in substituents: cyclohexylethoxy and triazolo-pyridine moieties.
  • Likely targets: Kinases or GPCRs (common for fluorinated benzamides) .

Structure-Activity Relationship (SAR) Trends

• THP Group : Enhances solubility and metabolic stability across analogs (e.g., Venetoclax’s pharmacokinetic optimization) .
• Fluorine : Common in bioactive benzamides for improved membrane permeability (e.g., ’s fluorinated analog) .
• Pyrrole vs. Oxadiazole/Thiazole : Electron-rich pyrrole may favor interactions with hydrophobic pockets, while oxadiazole/thiazole groups enhance polarity .